Cas no 27477-37-8 (2-methyl-hexadiene)

• Product Name: 2-methyl-hexadiene
• CAS No: 27477-37-8
• MF: C₇H₁₂
• MW: 96.1701822280884
• CID: 914820
• PubChem ID: 19965
• Update Time: 2025-04-19

2-methyl-hexadiene Chemical and Physical Properties

Names and Identifiers

• 2-methyl-hexadiene
• DTXSID00193502
• NSC 66540
• NS00030802
• 1,5-Hexadiene, 2-methyl-
• 2-METHYL-1,5-HEXADIENE
• EINECS 223-751-8
• 2-Methyldiallyl
• M0339
• AKOS015912573
• NSC-66540
• 2-Methyl-1,5-hexadiene, 97%
• sym-Vinylisopropenylethane
• CH2=C(CH3)CH2CH2CH=CH2
• 4049-81-4
• MFCD00008603
• 5-Methyldiallyl
• NSC66540
• P8XEZ338QB
• 27477-37-8
• UNII-P8XEZ338QB
• 2-Methylhexa-1,5-diene
• D91319

• Inchi： 1S/C7H12/c1-4-5-6-7(2)3/h4H,1-2,5-6H2,3H3
• InChI Key： SLQMKNPIYMOEGB-UHFFFAOYSA-N
• SMILES： C(C(=C)C)CC=C

Computed Properties

• Exact Mass: 96.093900383g/mol
• Monoisotopic Mass: 96.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.712 g/mL at 25 °C(lit.)
• Boiling Point: 92 °C(lit.)
• Flash Point: 10 °F
• Refractive Index: n20/D 1.417(lit.)

2-methyl-hexadiene Security Information

• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 16-29-33
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II